Cas no 61170-51-2 (5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy-)

5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy- structure
61170-51-2 structure
Product Name:5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy-
CAS No:61170-51-2
MF:C9H20N2O5
MW:236.265502929688
CID:489849
PubChem ID:71398703
Update Time:2025-04-19

5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy-
    • 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethylurea
    • N-(2-{2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy}ethyl)urea
    • 61170-51-2
    • DTXSID30820112
    • 1-(2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl)urea
    • Inchi: 1S/C9H20N2O5/c10-9(13)11-1-3-14-5-7-16-8-6-15-4-2-12/h12H,1-8H2,(H3,10,11,13)
    • InChI Key: DJBNNBCEYVSXLX-UHFFFAOYSA-N
    • SMILES: O(CCOCCO)CCOCCNC(N)=O

Computed Properties

  • Exact Mass: 236.1373
  • Monoisotopic Mass: 236.13722174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 103.04
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd